Cas no 59231-42-4 (DEA-Linoleate)

• Product Name: DEA-Linoleate
• CAS No: 59231-42-4
• MF: C₂₂H₄₃NO₄
• MW: 385.581127405167
• CID: 372273
• PubChem ID: 6441885
• Update Time: 2025-04-19

DEA-Linoleate Chemical and Physical Properties

Names and Identifiers

• DEA-Linoleate
• 2-(2-hydroxyethylamino)ethanol,(9Z,12Z)-octadeca-9,12-dienoic acid
• (9Z,12Z)-octadeca-9,12-dienoic acid - 2,2'-iminodiethanol (1:1)
• (9Z,12Z)-Octadeca-9,12-dienoic acid, compound with 2,2'-iminodiethanol (1:1)
• 9,12-Octadecadienoic acid (9Z,12Z)-, compd. with 2,2'-iminobis(ethanol) (1:1)
• 9,12-Octadecadienoic acid, compd. with 2,2'-iminobis(ethanol)(1:1)
• Diethanolamine linoleate
• Diethanolammonium linoleate
• Linoleic acid, diethanolamine salt
• ETHANOL, 2,2'-IMINOBIS-, (9Z,12Z)-9,12-OCTADECADIENOATE (SALT)
• 59231-42-4
• UNII-6BPC602F27
• EINECS 261-676-2
• Q27264454
• ETHANOL, 2,2'-IMINOBIS-, (Z,Z)-9,12-OCTADECADIENOATE (SALT)
• AEC DEA-LINOLEATE
• 6BPC602F27
• SCHEMBL9014381
• DEA-LINOLEATE [INCI]
• DTXSID401021392

• Inchi： 1S/C18H32O2.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;6-3-1-5-2-4-7/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);5-7H,1-4H2/b7-6-,10-9-;
• InChI Key： NDCLVTJDWUOUEE-NBTZWHCOSA-N
• SMILES： OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OCCNCCO

Computed Properties

• Exact Mass: 385.31939
• Monoisotopic Mass: 385.319209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8

Experimental Properties

• Boiling Point: 360.6°C at 760 mmHg
• Flash Point: 273°C
• PSA: 89.79